Isopropyl 3-bromobenzoate
Cat. No. B8760532
M. Wt: 243.10 g/mol
InChI Key: XITGBNKZHSGOJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[OH:7])[cH:8][cH:9][cH:10]1.[CH:16]([CH3:17])([CH3:18])[OH:19].[OH2:20].[S:11](=[O:12])(=[O:13])([OH:14])[OH:15]>>[Br:1][c:2]1[cH:3][c:4]([C:5]([O:6][CH:16]([CH3:17])[CH3:18])=[O:7])[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)OC(=O)c1cccc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
